Einecs 244-600-2

Specification

• CAS No.: 21829-52-7
• Molecular Formula: C5H16N2O5
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 2-aminoethanol;carbonic acid
• Standard InChI: InChI=1S/2C2H7NO.CH2O3/c2*3-1-2-4;2-1(3)4/h2*4H,1-3H2;(H2,2,3,4)
• Standard InChI Key: KCNRUFVEYNBDQY-UHFFFAOYSA-N
• Canonical SMILES: C(CO)N.C(CO)N.C(=O)(O)O

Introduction

Molecular and Structural Characteristics

The molecular formula of Einecs 244-600-2 is $\text{C}_5\text{H}_{16}\text{N}_2\text{O}_5$, with a molecular weight of 184.19 g/mol. Its IUPAC name, 2-aminoethanol; carbonic acid, reflects its composition as a salt or adduct derived from the neutralization of carbonic acid by 2-aminoethanol. The compound’s structure facilitates hydrogen bonding and coordination with metal ions, making it relevant in formulations requiring pH stabilization or buffering.

Key Physicochemical Properties

Property	Value/Description	Source
Density	>1000 kg/m³ (20°C)	Safety Data Sheet
Vapor Pressure (20°C)	<0.001 kPa (2,2',2''-Nitrilotriethanol component)
Solubility in Water	Fully miscible
pH (3% concentration)	9.1
Auto-ignition Temperature	324°C (component-dependent)

The compound’s alkaline pH (9.1 in aqueous solutions) and high solubility in water underscore its utility in industrial processes requiring basic conditions.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

Einecs 244-600-2 is synthesized via the direct reaction of carbonic acid ($\text{H}_2\text{CO}_3$) with two equivalents of 2-aminoethanol ($\text{C}_2\text{H}_7\text{NO}$):

$$\text{H}_2\text{CO}_3 + 2\text{C}_2\text{H}_7\text{NO} \rightarrow (\text{C}_2\text{H}_7\text{NO})_2\text{CO}_3$$

This exothermic reaction typically proceeds in aqueous media at ambient temperatures, yielding the compound as a crystalline solid.

Industrial Manufacturing

Industrial production employs controlled reactors to optimize yield and purity. Parameters such as temperature (maintained at 20–25°C), pressure (atmospheric), and stoichiometric ratios are rigorously monitored. Post-synthesis purification involves vacuum distillation or recrystallization to remove unreacted 2-aminoethanol and byproducts.

Applications in Industrial Formulations

Lubricants and Surface Treatment

Einecs 244-600-2 is a critical component in specialty lubricants, such as lapping fluids (e.g., Lapping Fluid No. GL-3A), where it acts as a corrosion inhibitor and pH stabilizer. Its ability to form stable emulsions with metallic surfaces reduces friction during precision machining processes.

Environmental Impact and Biodegradability

Ecotoxicity

Einecs 244-600-2 exhibits high aquatic toxicity, with a classification of H410 (very toxic to aquatic life with long-lasting effects). Chronic exposure at concentrations >1 mg/L disrupts microbial communities in freshwater ecosystems.